N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide
Overview
Description
N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide, also known as MPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology.
Mechanism of Action
The exact mechanism of action of N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-tumor properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis in cancer cells, and the inhibition of certain enzymes and proteins involved in infectious diseases. It has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide for lab experiments is its relatively low toxicity, which makes it a safer alternative to other chemical compounds that may be more harmful to researchers. However, its limited solubility in water can make it difficult to work with in certain experiments, and its complex synthesis method can make it challenging to obtain in large quantities.
Future Directions
There are several potential future directions for N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide research, including further investigation of its anti-tumor properties and its potential use in the treatment of infectious diseases. Additionally, researchers may explore the use of this compound in combination with other compounds to enhance its effectiveness. Further studies may also be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of medicine and biotechnology.
Scientific Research Applications
N'-(1-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide has been extensively studied for its potential applications in cancer treatment, as it has been shown to exhibit anti-tumor properties. It has also been investigated for its potential use in the treatment of tuberculosis and other infectious diseases. Additionally, this compound has been studied for its ability to inhibit the growth of certain types of bacteria and fungi.
properties
IUPAC Name |
N-[(E)-[(E)-4-phenylbut-3-en-2-ylidene]amino]pyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c1-13(9-10-14-6-3-2-4-7-14)18-19-16(20)15-8-5-11-17-12-15/h2-12H,1H3,(H,19,20)/b10-9+,18-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLGJDICTDPMRW-BXCLKCLZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CN=CC=C1)C=CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CN=CC=C1)/C=C/C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.